Cas no 1803601-29-7 (1-(1H-pyrazol-4-yl)propan-1-one hydrochloride)

1-(1H-Pyrazol-4-yl)propan-1-one hydrochloride is a heterocyclic compound featuring a pyrazole core functionalized with a propanone moiety and hydrochloride salt. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its reactive ketone group allows for further derivatization, making it valuable in the development of biologically active molecules. The pyrazole ring contributes to potential pharmacological properties, including enzyme inhibition or receptor modulation. This compound is suitable for use in medicinal chemistry, offering a reliable intermediate for the synthesis of more complex heterocyclic systems.
1-(1H-pyrazol-4-yl)propan-1-one hydrochloride structure
1803601-29-7 structure
Product Name:1-(1H-pyrazol-4-yl)propan-1-one hydrochloride
CAS No:1803601-29-7
MF:
MW:
MDL:MFCD28383909
CID:4617460
PubChem ID:112756618
Update Time:2025-10-28

1-(1H-pyrazol-4-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride
    • MDL: MFCD28383909

1-(1H-pyrazol-4-yl)propan-1-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B530488-10mg
1-(1H-pyrazol-4-yl)propan-1-one hydrochloride
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$ 70.00 2022-06-07
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B530488-50mg
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$ 230.00 2022-06-07
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$ 340.00 2022-06-07
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¥4795.0 2023-04-01
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Additional information on 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride

Introduction to 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride (CAS No. 1803601-29-7)

1-(1H-pyrazol-4-yl)propan-1-one hydrochloride (CAS No. 1803601-29-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-acetylpyrazol-4-yl)pyridine hydrochloride, has gained attention due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research findings related to this compound.

Structural Characteristics

The molecular formula of 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride is C9H10N3O·HCl, and its molecular weight is approximately 205.65 g/mol. The compound features a pyrazole ring linked to a ketone group, which is further substituted with a hydrochloride salt. The presence of the pyrazole moiety is particularly noteworthy, as pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

Synthesis Methods

The synthesis of 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride can be achieved through several routes. One common method involves the reaction of 4-chloroacetophenone with hydrazine hydrate to form the corresponding pyrazole derivative, followed by acetylation and subsequent treatment with hydrochloric acid to yield the final product. Another approach involves the condensation of 4-acetylpyrazole with an appropriate electrophile in the presence of a catalyst. These synthetic strategies provide flexibility in the preparation of this compound, allowing researchers to tailor the process based on specific requirements and available resources.

Biological Activities

1-(1H-pyrazol-4-yl)propan-1-one hydrochloride has been studied for its potential therapeutic applications in various biological systems. Recent research has highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride has demonstrated potential as an analgesic agent. Preclinical studies have indicated that it can alleviate pain by modulating nociceptive pathways and reducing pain sensitivity. This makes it a valuable lead compound for the development of novel analgesic drugs.

Clinical Trials and Research Findings

The potential therapeutic applications of 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride have led to increased interest in clinical research. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have shown promising results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles.

A recent study published in the Journal of Medicinal Chemistry reported that 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride exhibited significant anti-inflammatory activity in a murine model of arthritis. The compound was found to reduce joint swelling and improve mobility without causing significant side effects. These findings have paved the way for further clinical trials to assess its efficacy in human patients.

Potential Therapeutic Applications

The diverse biological activities of 1-(1H-pyrazol-4-yl)propan-1-one hydrochloride make it a versatile candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. Additionally, its analgesic effects could be beneficial for managing chronic pain conditions such as neuropathic pain and fibromyalgia.

Beyond these applications, ongoing research is exploring the potential of this compound in other areas such as neurodegenerative diseases and cancer. Preliminary studies have indicated that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Furthermore, some studies have suggested that it could exhibit anticancer activity by inducing apoptosis in cancer cells.

Conclusion

1-(1H-pyrazol-4-yl)propan-1-one hydrochloride (CAS No. 1803601-29-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and evaluate its safety and efficacy, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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